Cas no 6277-14-1 (Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-)

Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)- structure
6277-14-1 structure
Product Name:Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-
CAS No:6277-14-1
MF:C32H48O5
MW:512.720530509949
CID:504413
PubChem ID:94320
Update Time:2025-04-19

Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)- Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-
    • (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-acetyloxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
    • 3-O-acetyl glycyrrhetinic acid
    • acetoxolone
    • Acetylglycyrrhetic acid
    • Acetylglycyrrhetinic acid
    • EINECS 228-475-1
    • Glycyrrhetic acid acetate
    • Glycyrrhetinic acid acetate
    • Glycyrrhetinyl acetate
    • Oriens
    • (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-acetoxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
    • DGS-0110A
    • (3-beta,20-beta)-3-(Acetyloxy)-11-oxo-olean-12-en-29-oic acid
    • 3.BETA.-HYDROXY-11-OXOOLEAN-12-EN-30-OIC ACID ACETATE
    • DGS 0110A
    • (3beta,20beta)-3-Acetoxy-11-oxoolean-12-en-29-oic acid
    • Q4673282
    • NSC 35349
    • Olean-12-en-30-oic acid, 3-.beta.-hydroxy-11-oxo-, acetate
    • ACETOXOLONE [WHO-DD]
    • (3.BETA.,20.BETA.)-3-(ACETYLOXY)-11-OXOOLEAN-12-EN-29-OIC ACID
    • 6277-14-1
    • UNII-CWW961Q19K
    • CWW961Q19K
    • SCHEMBL135617
    • Olean-12-en-29-oic acid, 3-(acetyloxy)-11-oxo-, (3-beta,20-beta)-
    • AKOS016036176
    • CHEBI:81306
    • NSC35349
    • 3-O-ACETYL-18.BETA.-GLYCYRRHETIC ACID
    • C17734
    • (3beta,18beta,20beta)-3-(Acetyloxy)-11-oxo-olean-12-en-29-oic acid
    • Uralenic acid, acetate
    • DB13640
    • DTXSID801031583
    • Olean-12-en-30-oic acid, 3-beta-hydroxy-11-oxo-, acetate
    • OLEAN-12-EN-29-OIC ACID, 3-(ACETYLOXY)-11-OXO-, (3.BETA.,20.BETA.)-
    • ACETOXOLONE [MI]
    • 3-Acetyl-18-beta-glycyrrhetinic acid
    • 10-acetyloxy-2,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
    • BDBM50188385
    • NSC-35349
    • CHEMBL207413
    • (2S,4aS,6aS,6bR,8aR,10S,12aS,12bR,14bR)-10-acetoxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-2-carboxylic acid
    • 3-(Acetyloxy)-11-oxoolean-12-en-29-Oate
    • FTQDJVZNPJRVPG-XWEVEMRCSA-N
    • Olean-12-en-30-oic acid, 3-beta-hydroxy-11-oxo-, acetate (7CI,8CI)
    • OLEAN-12-EN-29-OIC ACID, 3-(ACETYLOXY)-11-OXO-, (3BETA,20BETA)-
    • 3-O-ACETYL-18BETA-GLYCYRRHETIC ACID
    • (3BETA,20BETA)-3-(ACETYLOXY)-11-OXOOLEAN-12-EN-29-OIC ACID
    • 10-(Acetyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-2-carboxylate
    • acetylglycyrrhetate
    • 3BETA-HYDROXY-11-OXOOLEAN-12-EN-30-OIC ACID ACETATE
    • Inchi: 1S/C32H48O5/c1-19(33)37-24-10-11-30(6)23(27(24,2)3)9-12-32(8)25(30)22(34)17-20-21-18-29(5,26(35)36)14-13-28(21,4)15-16-31(20,32)7/h17,21,23-25H,9-16,18H2,1-8H3,(H,35,36)/t21-,23-,24-,25+,28+,29-,30-,31+,32+/m0/s1
    • InChI Key: FTQDJVZNPJRVPG-XWEVEMRCSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CC[C@@](C(=O)O)(C)C[C@H]4C3=CC([C@@H]12)=O

Computed Properties

  • Exact Mass: 512.35000
  • Monoisotopic Mass: 512.35017463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 3
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • Melting Point: 322-325°
  • PSA: 80.67000
  • LogP: 6.98340
  • Specific Rotation: D20 +141°
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd